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Compound of Interest

Compound Name: SR-31747

Cat. No.: B1682618 Get Quote

Essential Safety and Handling Guide for SR-
31747
This guide provides essential safety and logistical information for the handling and disposal of

SR-31747, a novel immunosuppressive and anti-inflammatory agent. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Compound Overview: SR-31747 functions by inhibiting the delta-8-delta-7-sterol isomerase, an

enzyme involved in sterol biosynthesis.[1][2] This mechanism underlies its immunosuppressive

effects and its ability to arrest cell proliferation.[2] As a biologically active compound,

appropriate precautions must be taken to minimize exposure and ensure proper disposal.

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted for any specific laboratory operation

involving SR-31747 to determine the necessary PPE.[3] The following table summarizes the

recommended PPE for handling this compound.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles rated

for use with chemicals.[3] If

prescription lenses are worn,

use prescription safety

eyewear or goggles that fit

over them.[3]

Hand Protection Chemical-Resistant Gloves

Handle with gloves inspected

prior to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.[4][5]

Body Protection Laboratory Coat

Standard laboratory coat to

protect against splashes and

spills.

Respiratory Protection Not generally required

Use only in a well-ventilated

area.[4] If dusts are generated,

a NIOSH-approved N95 (US)

or P1 (EN 143) dust mask may

be used.[5] For significant

aerosol generation, a fitted

respirator may be necessary

based on a formal risk

assessment.

Operational Plan: Handling Procedures
Adherence to standard laboratory operating procedures is crucial when working with SR-
31747.

Engineering Controls:
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Ventilation: Work in a well-ventilated laboratory. The use of a chemical fume hood is

recommended, especially when handling the solid form or preparing solutions.[4][6]

Safe Handling Practices:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[7]

Avoid Inhalation: Avoid breathing dust, vapors, or mists.[4][5]

Personal Hygiene: Wash hands thoroughly after handling.[4] Change contaminated clothing

promptly.[4]

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Disposal Plan
All waste materials contaminated with SR-31747 must be disposed of in accordance with local,

state, and federal regulations.

Waste Segregation:

Solid Waste: Contaminated items such as gloves, weighing papers, and pipette tips should

be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions containing SR-31747 should be collected in a separate,

labeled hazardous waste container. Do not discharge to the sewer.[8]

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Container Management:

Keep waste containers tightly closed in a dry and well-ventilated place.[5]

Label all waste containers clearly with the contents, including the name "SR-31747".

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/sds/sigma/61747
https://static.cymitquimica.com/products/TM/pdf/sds-T6880.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25380.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/61747
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/S8647?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/61747
https://www.sigmaaldrich.com/US/en/sds/sigma/61747
https://www.benchchem.com/product/b1682618?utm_src=pdf-body
https://www.benchchem.com/product/b1682618?utm_src=pdf-body
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/S8647?userType=undefined
https://www.benchchem.com/product/b1682618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of an exposure or spill, follow these procedures immediately.

Incident First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and seek medical attention.

[4]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[4]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, sweep up solid material, taking care

to avoid dust formation, and place in a suitable

container for disposal.[5] For large spills, follow

institutional emergency procedures.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate a general workflow for handling a potent research compound

like SR-31747 and a simplified representation of its known mechanism of action.
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Figure 1. General workflow for handling SR-31747.
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Figure 2. Simplified mechanism of action for SR-31747.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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